Cas no 1211-19-4 (SIRT-IN-3)

• Product Name: SIRT-IN-3
• CAS No: 1211-19-4
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• MDL: MFCD00476529
• CID: 148075
• PubChem ID: 96455
• Update Time: 2025-04-19

SIRT-IN-3 Chemical and Physical Properties

Names and Identifiers

• 2-(Phenylamino)benzamide
• 2-Anilinobenzamide
• benzamide, 2-(phenylamino)-
• N-Phenylanthranilamide
• Benzamide, o-anilino-
• Anilinobenzamide
• NSC75183
• 2-Phenylaminobenzamide
• 2-phenylamino-benzamide
• ARONIS26963
• JKWQUMKCVDUICQ-UHFFFAOYSA-N
• KUC112561N
• BDBM50297159
• AK145944
• BRD-
• SIRT-IN-3
• CS-0136357
• MFCD00476529
• 1211-19-4
• EN300-7414302
• Z135897260
• BRN 0782669
• BAA21119
• HY-133998
• KSC-321-003
• DS-8370
• BRD-K79647146-001-01-2
• NSC-75183
• SCHEMBL1318994
• 3-14-00-00903 (Beilstein Handbook Reference)
• DTXSID50153151
• NSC 75183
• CHEMBL561194
• AKOS005279221
• C71744
• DS-009752
• BENZAMIDE,2-(PHENYLAMINO)-

• MDL： MFCD00476529
• Inchi： 1S/C13H12N2O/c14-13(16)11-8-4-5-9-12(11)15-10-6-2-1-3-7-10/h1-9,15H,(H2,14,16)
• InChI Key： JKWQUMKCVDUICQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1NC1C=CC=CC=1)N
• BRN： 0782669

Computed Properties

• Exact Mass: 212.09506
• Monoisotopic Mass: 212.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.218
• Boiling Point: 413.3°C at 760 mmHg
• Flash Point: 203.8°C
• Refractive Index: 1.663
• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides